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Compound of Interest

Compound Name: G140

Cat. No.: B1192762 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedures for the safe and compliant disposal of G140, a

potent and selective inhibitor of cyclic GMP-AMP synthase (cGAS). Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and to minimize environmental

impact.

G140 Hazard and Disposal Summary
The following table summarizes the key hazard classifications and disposal requirements for

G140, based on its Safety Data Sheet (SDS).

Identifier Information

Chemical Name

1-(6,7-Dichloro-9-(1-methyl-1H-pyrazol-3-

yl)-3,4-dihydro-1H-pyrido[4,3-b]indol-2(5H)-yl)-2-

hydroxyethanone

CAS Number 2369751-07-3

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Precautionary Statement (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.[1]
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Experimental Protocol: Standard Operating
Procedure for G140 Disposal
This protocol outlines the step-by-step process for the safe disposal of G140 in a laboratory

setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

2. Waste Segregation:

Solid G140 Waste: Collect any solid G140 waste (e.g., unused powder, contaminated single-

use items like weigh boats or pipette tips) in a dedicated, clearly labeled hazardous waste

container. The container should be made of a material compatible with the chemical.

Liquid G140 Waste: If G140 has been dissolved in a solvent (e.g., DMSO), collect the waste

solution in a designated, sealed, and clearly labeled hazardous waste container. The label

should indicate "Hazardous Waste," the name "G140," and the solvent used. Do not mix with

other incompatible waste streams.[1]

Contaminated Labware: Decontaminate any reusable labware (e.g., glassware) that has

come into contact with G140 by rinsing it with an appropriate solvent and collecting the

rinsate as hazardous waste.

3. Waste Container Management:

Keep hazardous waste containers securely closed except when adding waste.

Store waste containers in a designated, well-ventilated, and secondary containment area to

prevent spills.

Do not overfill waste containers.

4. Disposal Request:
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Once the waste container is full, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow your institution's specific procedures for waste pickup, which may include completing

a hazardous waste manifest.

5. Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area and alert your supervisor and EHS.

If you are trained and it is safe to do so, contain the spill using appropriate absorbent

materials.

Collect all spill cleanup materials in a sealed, labeled hazardous waste container for

disposal.

G140 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of G140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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